Cas no 1361852-33-6 (3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine
• CAS No: 1361852-33-6
• MF: C₆H₂BrClF₃NO
• MW: 276.4384
• CID: 5051505
• PubChem ID: 130089304
• Update Time: 2026-02-28

3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine
• AK00786502
• AKOS037648637
• BS-14976
• C6H2BrClF3NO
• 1361852-33-6
• MFCD25451741
• EN300-7430571
• F76125
• SY246538

• Inchi： 1S/C6H2BrClF3NO/c7-4-1-3(2-12-5(4)8)13-6(9,10)11/h1-2H
• InChI Key： DGIOOQKJGONFOL-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C([H])C(=C1[H])OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 274.89604 g/mol
• Monoisotopic Mass: 274.89604 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1
• Molecular Weight: 276.44

Additional information on 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine

Professional Introduction to 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1361852-33-6)

3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine, with the CAS number 1361852-33-6, is a highly versatile intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound, characterized by its bromo and chloro substituents alongside a trifluoromethoxy group, has garnered significant attention due to its utility in constructing complex molecular frameworks essential for drug discovery and development.

The structural motif of 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine makes it a valuable building block for medicinal chemists. The presence of halogen atoms at the 2- and 3-positions enhances its reactivity, allowing for further functionalization through various cross-coupling reactions such as Suzuki, Buchwald-Hartwig, and Heck couplings. These transformations are pivotal in generating novel heterocyclic compounds with potential biological activity.

The trifluoromethoxy group at the 5-position introduces electron-withdrawing properties, which can modulate the electronic characteristics of the pyridine ring. This feature is particularly useful in designing molecules with optimized pharmacokinetic profiles. Additionally, the fluorine atoms can improve metabolic stability and binding affinity to biological targets, making this compound a preferred choice in lead optimization campaigns.

In recent years, 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine has been employed in the synthesis of various therapeutic agents. For instance, it has been utilized in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The compound’s ability to serve as a precursor for these inhibitors stems from its ability to undergo sequential functionalization, allowing chemists to fine-tune the molecular structure for desired biological effects.

Moreover, the compound has found applications in the agrochemical sector. Its structural features make it suitable for synthesizing herbicides and pesticides that target specific enzymatic pathways in pests while minimizing environmental impact. The incorporation of fluorine atoms enhances the compound’s resistance to degradation, ensuring prolonged efficacy in field applications.

The synthesis of 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling and metal-halogen exchange reactions, have been optimized to achieve high yields and purity. These synthetic routes underscore the compound’s importance as a key intermediate in modern chemical synthesis.

Recent research has highlighted the role of 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine in developing next-generation antiviral agents. The pyridine scaffold is a common motif in antiviral drugs due to its ability to interact with viral enzymes and receptors. By leveraging the reactivity of this compound, scientists have designed molecules that disrupt viral replication cycles, offering promising candidates for therapeutic intervention.

The compound’s versatility also extends to material science applications. Its ability to form stable complexes with metals and other functional groups has been exploited in designing advanced materials with tailored properties. These materials find use in electronics, catalysis, and coatings, demonstrating the broad utility of 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine beyond traditional pharmaceuticals.

In conclusion, 3-Bromo-2-chloro-5-(trifluoromethoxy)pyridine (CAS No. 1361852-33-6) is a cornerstone intermediate in synthetic chemistry with far-reaching implications across multiple industries. Its unique structural features enable diverse applications in drug discovery, agrochemicals, and advanced materials. As research continues to uncover new methodologies for its utilization, this compound is poised to remain a critical component in the chemical toolbox for years to come.